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Compound of Interest

Compound Name: Nickel-63

Cat. No.: B225782 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of radioactive materials like Nickel-63 (Ni-63) are paramount to ensuring a secure

laboratory environment and maintaining regulatory compliance. This guide provides essential,

step-by-step procedural information for the proper disposal of Ni-63, helping you manage this

common radioisotope with confidence and precision.

Nickel-63 is a low-energy beta emitter, which means its radiation does not travel far and can

be easily shielded.[1][2] However, its long half-life necessitates careful and compliant disposal

procedures.

Key Characteristics and Limits of Nickel-63
Understanding the radiological properties of Ni-63 is the first step in safe handling. All

quantitative data is summarized in the table below for easy reference.
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Property Value Citations

Half-Life 100.1 years [1][3][4]

Radiation Type Beta particles [1]

Beta Energy Max: 66 keV, Average: 17 keV [1]

Max Range in Air 5 cm [1]

Max Range in Tissue < 0.01 cm [1]

Recommended Shielding

None required for small

quantities; 0.1 mm of plastic is

sufficient.

[1][2][5]

Annual Limit on Intake
Ingestion: 9,000 µCi;

Inhalation: 2,000 µCi
[1][5]

Sewer Disposal Limit

Varies by institution; e.g., <

100 µCi/day or 3 mCi/month

per lab.

[1][5]

Standard Protocol for Nickel-63 Waste Disposal
This protocol outlines the detailed methodology for the safe segregation, packaging, and

disposal of waste contaminated with Nickel-63. Adherence to these steps is critical for

regulatory compliance and laboratory safety.

Part 1: Waste Characterization and Segregation
Identify Waste Type: Determine if the Ni-63 waste is solid, liquid, a sealed source, or mixed

waste (i.e., combined with chemical or biological hazards).

Solid Waste: Includes contaminated personal protective equipment (PPE) like gloves and

lab coats, plastic-backed absorbent paper, pipette tips, and other lab consumables.

Liquid Waste: Aqueous solutions, scintillation fluids, and other liquid media containing Ni-

63.
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Sealed Sources: Encapsulated Ni-63 sources, often found in instruments like electron

capture detectors (ECDs). These sources must not be disposed of with regular lab waste.

[6]

Segregate Waste Streams: At the point of generation, separate Ni-63 waste from all other

types of waste.

Due to its long half-life (100.1 years), Ni-63 cannot be held for decay.[1][3][4][5] It must be

segregated into waste streams with half-lives greater than 120 days.[5]

Avoid creating mixed waste whenever possible to prevent complex and costly disposal

procedures.[2]

Part 2: Waste Packaging and Labeling
Solid Waste Packaging:

Place all solid Ni-63 waste into a designated, durable, and properly sealed radioactive

waste container.

Do not use cardboard or fiberboard boxes for final disposal packaging.[7]

Ensure the container is lined with a plastic bag.

Liquid Waste Handling:

Sewer Disposal (if permissible): For low-activity aqueous solutions, check your institution's

specific sewer disposal limits. Some institutions may permit disposal of soluble waste

below a certain daily or monthly activity level (e.g., <100 µCi/day).[1][5]

Solidification: If sewer disposal is not permitted or limits are exceeded, liquid waste must

be solidified. Package the liquid in absorbent material sufficient to absorb at least twice the

liquid's volume or solidify it using an approved agent.[7] The resulting solid is then

managed as solid radioactive waste.

Liquid Scintillation Vials: These are typically collected in designated containers and

managed through your institution's off-site waste disposal program.[1]
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Labeling:

Clearly label every waste container with the radiation trefoil symbol.

Include the following information on the label:

Radionuclide: Nickel-63 (or Ni-63)

Total Estimated Activity (in mCi or µCi) and Date

Principal Investigator or Laboratory Contact

Chemical constituents (if any)

Part 3: Storage and Disposal
Interim Storage:

Store packaged and labeled waste in a designated, secure, and shielded area within the

laboratory.

The storage area should be clearly marked with a "Caution, Radioactive Material" sign.

Disposal Request:

Once the waste container is full, or on a regular schedule, contact your institution's

Environmental Health and Safety (EHS) or Radiation Safety Office to arrange for waste

pickup.

Off-Site Disposal:

Your institution's EHS department will manage the transport and disposal of the waste

through a licensed off-site radioactive waste disposal program.[1]

All disposal must be carried out in accordance with federal (e.g., U.S. Nuclear Regulatory

Commission 10 CFR 20, Subpart K), state, and local regulations.[7][8]

Sealed Source Disposal:
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Spent or unwanted sealed Ni-63 sources must never be discarded as regular trash.

The preferred method of disposal is to return the source to the manufacturer or supplier.[9]

If this is not possible, the source must be transferred to a licensed radioactive waste

broker for disposal.

Visualizing the Disposal Workflow
To clarify the procedural flow, the following diagram illustrates the decision-making and logical

steps involved in the proper disposal of Nickel-63 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.nrc.gov/docs/ML1928/ML19282D003.pdf
https://www.benchchem.com/product/b225782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b225782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation
(Ni-63 Contaminated)

Characterize & Segregate Waste

Sealed Source?

Liquid Waste?

No

Return to Manufacturer or
Transfer to Licensed Broker

Yes

Package in Labeled
Solid Waste Container

No (Solid)

Within Sewer
Disposal Limits?

Yes

Store in Designated
Radioactive Material Area

Dispose via Approved Sink
with Copious Water

Yes

Solidify Liquid or
Use Absorbent Material

No

Disposal Complete

Disposal Complete

Request Pickup by EHS/
Radiation Safety

Off-Site Disposal at
Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Nickel-63 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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